Cas no 180791-71-3 (1H-1,2,3-Triazole, 5-chloro-1-hydroxy-)

• Product Name: 1H-1,2,3-Triazole, 5-chloro-1-hydroxy-
• CAS No: 180791-71-3
• MF: C₂H₂ClN₃O
• MW: 119.509778499603
• CID: 3819120
• PubChem ID: 640786
• Update Time: 2025-06-30

1H-1,2,3-Triazole, 5-chloro-1-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole, 5-chloro-1-hydroxy-
• 5-chloro-1H-1,2,3-triazol-1-ol
• 5-chloro-1-hydroxytriazole
• 180791-71-3
• SCHEMBL23928715
• InChI=1/C2H2ClN3O/c3-2-1-4-5-6(2)7/h1,7
• EN300-7156494

• Inchi： 1S/C2H2ClN3O/c3-2-1-4-5-6(2)7/h1,7H
• InChI Key： PIJUKNMCRGCJAQ-UHFFFAOYSA-N
• SMILES： ClC1=CN=NN1O

Computed Properties

• Exact Mass: 118.9886394Da
• Monoisotopic Mass: 118.9886394Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 70
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 50.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 1H-1,2,3-Triazole, 5-chloro-1-hydroxy-

5-Chloro-1-hydroxy-1H-1,2,3-triazole: A Comprehensive Overview

The compound 5-chloro-1-hydroxy-1H-1,2,3-triazole (CAS No. 180791-71-3) is a heterocyclic organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of triazoles, which are five-membered aromatic rings containing three nitrogen atoms. The presence of a hydroxyl group (-OH) at position 1 and a chlorine atom at position 5 imparts distinctive chemical and physical properties to this molecule.

Triazoles are well-known for their versatility and wide range of applications in various industries. The 5-chloro substitution in this compound introduces additional electronic effects, making it a valuable building block in the synthesis of advanced materials. Recent studies have highlighted its potential as a precursor for the development of functional materials such as metal-organic frameworks (MOFs) and coordination polymers. These materials are highly sought after for their applications in gas storage, catalysis, and sensing technologies.

The synthesis of 5-chloro-1-hydroxy-1H-1,2,3-triazole typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the cyclization of suitable precursors under acidic or basic conditions. Researchers have recently explored green chemistry methods to synthesize this compound, emphasizing the use of environmentally friendly solvents and catalysts. These advancements not only enhance the sustainability of the synthesis process but also pave the way for large-scale production.

In terms of physical properties, 5-chloro-1-hydroxy-1H-1,2,3-triazole exhibits a high melting point due to its aromaticity and hydrogen bonding capabilities. Its solubility in polar solvents is significantly influenced by the hydroxyl group, making it suitable for various solution-based applications. The compound's UV-vis absorption characteristics have also been studied extensively, revealing its potential as a chromophore in optoelectronic devices.

Recent research has focused on the application of 5-chloro-1-hydroxy-1H-1,2,3-triazole in drug discovery. Its ability to form stable complexes with metal ions has led to its use as a ligand in coordination chemistry. Additionally, this compound has been explored as a potential candidate for anti-inflammatory and anticancer drug development due to its unique pharmacokinetic properties.

The environmental impact of 5-chloro-1-hydroxy-1H-1,2,3-triazole is another area of active research. Studies have shown that this compound exhibits low toxicity towards aquatic organisms under controlled conditions. However, further investigations are required to fully understand its long-term effects on ecosystems and biodegradability.

In conclusion, 5-chloro-1-hydroxy-1H-1,2,3-triazole (CAS No. 180791-71-3) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and functional groups make it an ideal candidate for advancing materials science and pharmaceutical research. As ongoing studies continue to uncover new properties and uses for this compound, its role in shaping future technologies is expected to grow significantly.